Dexchlorpheniramine maleate
Dexchlorpheniramine maleate
Dexchlorpheniramine Maleate is the maleate salt form of dexchlorpheniramine, an alkylamine, and first-generation histamine antagonist with anti-allergic activity. Dexchlorpheniramine maleate competitively blocks H1 receptors, thereby preventing the actions of histamine on bronchial smooth muscle, capillaries and gastrointestinal (GI) smooth muscle. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms.
Dexchlorpheniramine maleate is an organic molecular entity.
Dexchlorpheniramine is the S-enantiomer of chlorpheniramine which is a 1st generation anti-histamine. Dexchlorpheniramine has more pharmacological activity than the R and so is more potent than the racemic mixture.
Dexchlorpheniramine maleate is an organic molecular entity.
Dexchlorpheniramine is the S-enantiomer of chlorpheniramine which is a 1st generation anti-histamine. Dexchlorpheniramine has more pharmacological activity than the R and so is more potent than the racemic mixture.
Brand Name:
Vulcanchem
CAS No.:
2438-32-6
VCID:
VC0192745
InChI:
InChI=1S/C16H19ClN2.C4H4O4/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-9,11,15H,10,12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t15-;/m0./s1
SMILES:
CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O
Molecular Formula:
C20H23ClN2O4
Molecular Weight:
390.9 g/mol
Dexchlorpheniramine maleate
CAS No.: 2438-32-6
Impurities
VCID: VC0192745
Molecular Formula: C20H23ClN2O4
Molecular Weight: 390.9 g/mol
Purity: > 95%
CAS No. | 2438-32-6 |
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Product Name | Dexchlorpheniramine maleate |
Molecular Formula | C20H23ClN2O4 |
Molecular Weight | 390.9 g/mol |
IUPAC Name | (Z)-but-2-enedioic acid;(3S)-3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine |
Standard InChI | InChI=1S/C16H19ClN2.C4H4O4/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-9,11,15H,10,12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t15-;/m0./s1 |
Standard InChIKey | DBAKFASWICGISY-DASCVMRKSA-N |
Isomeric SMILES | CN(C)CC[C@@H](C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=C\C(=O)O)\C(=O)O |
SMILES | CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O |
Canonical SMILES | CN(C)CCC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O |
Appearance | White Solid |
Melting Point | 97-113°C |
Description | Dexchlorpheniramine Maleate is the maleate salt form of dexchlorpheniramine, an alkylamine, and first-generation histamine antagonist with anti-allergic activity. Dexchlorpheniramine maleate competitively blocks H1 receptors, thereby preventing the actions of histamine on bronchial smooth muscle, capillaries and gastrointestinal (GI) smooth muscle. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms. Dexchlorpheniramine maleate is an organic molecular entity. Dexchlorpheniramine is the S-enantiomer of chlorpheniramine which is a 1st generation anti-histamine. Dexchlorpheniramine has more pharmacological activity than the R and so is more potent than the racemic mixture. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Shelf Life | 2 years |
Solubility | Soluble to 10 mM in H2O |
Storage | Store in a cool and dry place and at 0 - 4℃ for short term (days to weeks) or -112℃ for long term (months to years). |
Synonyms | dexchlorpheniramine dexchlorpheniramine maleate dexchlorpheniramine maleate (1:1), (+-)-isomer dexchlorpheniramine maleate (1:1), (R)-isomer dexchlorpheniramine maleate (1:1), (S)-isomer dexchlorpheniramine monohydrochloride dexchlorpheniramine sodium maleate (1:1) dexchlorpheniramine, (+-)-isomer dexchlorpheniramine, (R)-isomer dexchlorpheniramine, monohydrochloride, (S)-isomer Dexclor dexclorfeniramine dextrochlorpheniramine maleate Polaramin Polaramine Polargen TD Polaronil |
PubChem Compound | 5281070 |
Last Modified | Nov 11 2021 |
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